Cas no 885954-12-1 (tert-butyl N-(2-piperidyl)carbamate)

tert-Butyl N-(2-piperidyl)carbamate is a versatile carbamate-protected piperidine derivative widely used in organic synthesis and pharmaceutical research. Its key advantage lies in the tert-butoxycarbonyl (Boc) protecting group, which provides excellent stability under basic and nucleophilic conditions while being readily removable under mild acidic conditions. This compound serves as a valuable intermediate for the synthesis of piperidine-containing bioactive molecules, offering controlled reactivity for selective functionalization at the nitrogen or other positions of the piperidine ring. Its crystalline solid form ensures ease of handling and storage. The Boc group also enhances solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its high purity and well-defined reactivity make it particularly useful in medicinal chemistry for constructing nitrogen-rich scaffolds.

tert-butyl N-(2-piperidyl)carbamate structure

885954-12-1 structure

Product Name:tert-butyl N-(2-piperidyl)carbamate

CAS No:885954-12-1

MF:C₁₀H₂₀N₂O₂

MW:200.278002738953

CID:993228

PubChem ID:4138277

Update Time:2025-07-02

tert-butyl N-(2-piperidyl)carbamate Chemical and Physical Properties

Names and Identifiers

- 2-BOC-AMINOPIPERIDINE
- tert-butyl N-(2-piperidyl)carbamate
- tert-Butylpiperidin-2-ylcarbamate
- TERT-BUTYL N-(PIPERIDIN-2-YL)CARBAMATE
- 885954-12-1
- tert-Butyl piperidin-2-ylcarbamate
- AC-1210
- AKOS015961938
- A903201
- tert-butyl N-piperidin-2-ylcarbamate
- 2-Methyl-2-propanyl 2-piperidinylcarbamate
- BCP25460
- 2348323-02-2
- tert-butyl N-[(2S)-piperidin-2-yl]carbamate
- Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)12-8-6-4-5-7-11-8/h8,11H,4-7H2,1-3H3,(H,12,13)
- InChI Key： MUSQIVDXVNJORG-UHFFFAOYSA-N
- SMILES： O(C(NC1CCCCN1)=O)C(C)(C)C

Computed Properties

Exact Mass: 200.15200
Monoisotopic Mass: 200.152
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.4A^2
XLogP3: 1.5

Experimental Properties

PSA: 50.36000
LogP: 2.33040

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